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Compound of Interest

Compound Name: CWHM-1008

Cat. No.: B2630313 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CWHM-1008, a novel antimalarial agent, has demonstrated promising anti-cancer properties by

inducing apoptosis in cancer cells.[1] Understanding the mechanisms by which CWHM-1008
induces programmed cell death is crucial for its development as a potential therapeutic. These

application notes provide detailed protocols for assessing apoptosis in cells treated with

CWHM-1008, focusing on key methods to detect the hallmark features of this process. The

provided methodologies will guide researchers in quantifying apoptotic events and elucidating

the underlying signaling pathways.

Mechanism of Action: CWHM-1008 Induced
Apoptosis
Studies have shown that CWHM-1008 induces apoptosis in lung adenocarcinoma cells by

inhibiting the Akt/mTOR signaling pathway.[1] This pathway is a critical regulator of cell survival,

proliferation, and growth. By blocking this axis, CWHM-1008 initiates a cascade of events

leading to programmed cell death. The following diagram illustrates the proposed signaling

pathway.
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Seed and Treat Cells
with CWHM-1008

Harvest Cells

Wash with PBS

Resuspend in
1X Binding Buffer

Add Annexin V-FITC

Incubate 15 min
at RT (in dark)

Add Propidium Iodide

Incubate 5-15 min
on ice

Analyze by
Flow Cytometry

 

Seed and Treat Cells
with CWHM-1008

Fix and Permeabilize
Cells

(Optional) Equilibration
Buffer

Add TdT Reaction Mix

Incubate 60 min
at 37°C

Stop Reaction

Detection of Labeled
DNA Fragments

Analyze by Microscopy
or Flow Cytometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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